Cas no 2680899-64-1 (benzyl N-4-(4-bromophenyl)-1,3-thiazol-2-yl-N-(oxolan-2-yl)methylcarbamate)

• Product Name: benzyl N-4-(4-bromophenyl)-1,3-thiazol-2-yl-N-(oxolan-2-yl)methylcarbamate
• CAS No: 2680899-64-1
• MF: C₂₂H₂₁BrN₂O₃S
• MW: 473.382743597031
• CID: 5626549
• PubChem ID: 165926934
• Update Time: 2025-11-01

benzyl N-4-(4-bromophenyl)-1,3-thiazol-2-yl-N-(oxolan-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-N-[(oxolan-2-yl)methyl]carbamate
• 2680899-64-1
• EN300-28304588
• benzyl N-4-(4-bromophenyl)-1,3-thiazol-2-yl-N-(oxolan-2-yl)methylcarbamate

• Inchi： 1S/C22H21BrN2O3S/c23-18-10-8-17(9-11-18)20-15-29-21(24-20)25(13-19-7-4-12-27-19)22(26)28-14-16-5-2-1-3-6-16/h1-3,5-6,8-11,15,19H,4,7,12-14H2
• InChI Key： NYVWADMRAWBLNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=N1)N(C(=O)OCC1C=CC=CC=1)CC1CCCO1

Computed Properties

• Exact Mass: 472.04563g/mol
• Monoisotopic Mass: 472.04563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-4-(4-bromophenyl)-1,3-thiazol-2-yl-N-(oxolan-2-yl)methylcarbamate

Introduction to Benzyl N-4-(4-bromophenyl)-1,3-thiazol-2-yl-N-(oxolan-2-yl)methylcarbamate (CAS No: 2680899-64-1)

Benzyl N-4-(4-bromophenyl)-1,3-thiazol-2-yl-N-(oxolan-2-yl)methylcarbamate, a compound with the CAS number 2680899-64-1, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a benzyl group, a 4-bromophenyl moiety, and a 1,3-thiazol-2-yl ring system, combined with an N-(oxolan-2-yl)methylcarbamate moiety, positions it as a versatile candidate for further exploration in drug discovery and development.

The compound's unique chemical profile makes it particularly interesting for researchers investigating novel therapeutic agents. The presence of the 4-bromophenyl group suggests potential interactions with biological targets that may be mediated through halogen bonding or other specific recognition mechanisms. Additionally, the 1,3-thiazol-2-yl ring is a common pharmacophore in medicinal chemistry, known for its ability to modulate biological activity across various disease pathways.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug design. The 1,3-thiazole core is well-documented for its pharmacological properties and has been incorporated into numerous bioactive molecules. The carbamate functional group further enhances the compound's potential by providing a site for further derivatization and modification, allowing for the fine-tuning of physicochemical properties and biological activity.

The oxolan-2-ylmethyl moiety adds another layer of complexity to the molecule. This group is less commonly encountered in pharmaceuticals but has shown promise in certain contexts due to its ability to influence molecular conformation and interactions with biological targets. The combination of these structural elements makes Benzyl N-4-(4-bromophenyl)-1,3-thiazol-2-yl-N-(oxolan-2-yl)methylcarbamate a compelling subject for further investigation.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. By integrating multiple pharmacophoric units into a single molecule, researchers can develop agents that target multiple pathways simultaneously. This approach has shown particular promise in oncology and inflammatory diseases, where complex interplay between different signaling pathways often contributes to disease progression.

The benzyl group in Benzyl N-4-(4-bromophenyl)-1,3-thiazol-2-yl-N-(oxolan-2-yl)methylcarbamate may serve multiple roles in the molecule. It can act as a protecting group during synthesis and may also contribute to solubility and metabolic stability once incorporated into a drug candidate. The bromine atom on the phenyl ring provides a handle for further chemical manipulation through cross-coupling reactions or other synthetic strategies.

The 1,3-thiazole ring is known for its ability to interact with biological targets such as enzymes and receptors. Its sulfur atoms can form hydrogen bonds or participate in metal coordination, making it an attractive feature for drug design. The oxolan ring adds another site for potential interactions and can influence the overall shape and flexibility of the molecule.

In conclusion, Benzyl N-4-(4-bromophenyl)-1,3-thiazol-2-yl-N-(oxolan-2-yl)methylcarbamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential for multiple biological interactions make it an intriguing compound for developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see more innovative approaches to treating complex diseases.